Cas no 90914-88-8 (1H-Indene-4-carbonitrile,5-amino-2,3-dihydro-)

• Product Name: 1H-Indene-4-carbonitrile,5-amino-2,3-dihydro-
• CAS No: 90914-88-8
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 798952
• PubChem ID: 45122122
• Update Time: 2025-07-14

1H-Indene-4-carbonitrile,5-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-carbonitrile,5-amino-2,3-dihydro-
• 4-Indancarbonitrile, 5-amino- (7CI)
• 90914-88-8
• 5-Amino-2,3-dihydro-1H-indene-4-carbonitrile

• Inchi： 1S/C10H10N2/c11-6-9-8-3-1-2-7(8)4-5-10(9)12/h4-5H,1-3,12H2
• InChI Key： VGHBSNNZWPPOKJ-UHFFFAOYSA-N
• SMILES： NC1C=CC2=C(C=1C#N)CCC2

Computed Properties

• Exact Mass: 158.084
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 2.3

Additional information on 1H-Indene-4-carbonitrile,5-amino-2,3-dihydro-

1H-Indene-4-carbonitrile,5-amino-2,3-dihydro- (CAS No. 90914-88-8): Properties, Applications, and Market Insights

1H-Indene-4-carbonitrile,5-amino-2,3-dihydro- (CAS No. 90914-88-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique indene-carbonitrile backbone and amino functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining both aromatic and aliphatic features, makes it a valuable building block for designing novel bioactive molecules.

The chemical properties of 1H-Indene-4-carbonitrile,5-amino-2,3-dihydro- include a molecular weight of 170.21 g/mol and a purity often exceeding 98%. Its solubility profile varies depending on the solvent, with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Researchers have explored its reactivity in various catalytic reactions, including hydrogenation and cyclization, which are critical for developing new drug candidates and functional materials.

In the pharmaceutical industry, 1H-Indene-4-carbonitrile,5-amino-2,3-dihydro- is frequently utilized as a precursor for synthesizing heterocyclic compounds with potential therapeutic applications. Recent studies highlight its role in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases. The compound's ability to modulate biological pathways has also sparked interest in neurodegenerative disease research, a hot topic in modern medicine.

Beyond pharmaceuticals, this compound finds applications in agrochemical formulations, where it contributes to the synthesis of environmentally friendly pesticides and herbicides. The push for sustainable agriculture has increased the demand for such intermediates, as they enable the creation of products with reduced ecological footprints. Additionally, 1H-Indene-4-carbonitrile,5-amino-2,3-dihydro- is being investigated for its potential in advanced material science, particularly in the design of organic semiconductors and luminescent materials for optoelectronic devices.

The market dynamics for 1H-Indene-4-carbonitrile,5-amino-2,3-dihydro- reflect its growing importance. With the rise of custom synthesis and contract research organizations (CROs), suppliers are scaling up production to meet the needs of academic and industrial researchers. The compound's niche applications in high-value chemical synthesis have also led to competitive pricing strategies and improved supply chain efficiencies.

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In summary, 1H-Indene-4-carbonitrile,5-amino-2,3-dihydro- (CAS No. 90914-88-8) is a multifaceted compound with broad applications in research and industry. Its significance in medicinal chemistry, agrochemical innovation, and material science underscores its value as a key intermediate. As scientific advancements continue to unfold, this compound is poised to play an even greater role in addressing global challenges in healthcare and sustainability.